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Compound of Interest

Compound Name: Sodium octyl sulfate

Cat. No.: B092688

Sodium Octyl Sulfate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of sodium octyl sulfate (SOS). The information is curated for researchers,
scientists, and professionals in drug development who utilize this anionic surfactant in their
work. This guide includes key quantitative data, detailed experimental protocols, and
visualizations of experimental workflows.

Core Physical and Chemical Properties

Sodium octyl sulfate is an anionic surfactant widely used in various industrial and research
applications, including as a detergent, emulsifier, and an ion-pairing reagent in high-
performance liquid chromatography (HPLC).[1][2] Its amphiphilic nature, consisting of a
hydrophobic octyl chain and a hydrophilic sulfate group, governs its behavior in aqueous and
non-aqueous solutions.

Quantitative Data Summary

The physical and chemical properties of sodium octyl sulfate are summarized in the tables
below for easy reference and comparison.
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Table 1: General and Physical Properties of Sodium Octyl Sulfate

Property Value Source(s)
Chemical Formula CsH17NaO4S [31141[5]
Molecular Weight 232.27 g/mol [3][5]I6]
White to off-white powder or
Appearance [1][3]
crystals
Melting Point 195 °C (with decomposition) [61[71[8]
Boiling Point Decomposes [1]
Density 1.04 g/cm3 [41[6]
Solubility in Water 20 mg/mL [2][6]
Critical Micelle Concentration
0.13 M [9][10]
(CMC)
pH (1% solution) 6-8 [7]

Table 2: Chemical and Safety Properties of Sodium Octyl Sulfate
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Property Value/information Source(s)

CAS Number 142-31-4 [31[5]

EC Number 205-535-5 [61[7]
Stable under normal

Stability B [5][11]
conditions.

o Avoid contact with strong
Reactivity o [5][11]
oxidizing agents.

Upon combustion, may
N produce carbon monoxide,
Decomposition Products o [10][11]
carbon dioxide, and sulfur

oxides.

Relatively stable below its
CMC but hydrolysis can occur
in acidic solutions, particularly

) above the CMC.[4] The

Hydrolysis o [41[6]

hydrolysis involves the
cleavage of the ester bond to
produce octanol and sodium

bisulfate.[6]

Experimental Protocols

This section provides detailed methodologies for determining key properties of sodium octyl
sulfate.

Determination of Critical Micelle Concentration (CMC) by
Conductivity Measurement

The CMC is a fundamental property of surfactants, marking the concentration at which micelle
formation begins. The conductivity method is a common and reliable technique for its
determination.
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Principle: Below the CMC, sodium octyl sulfate exists as individual ions (Na* and
CsH17S047), and the conductivity of the solution increases linearly with concentration. Above
the CMC, additional surfactant molecules form micelles. While the micelles are charged, their
mobility is lower than that of the individual ions. Consequently, the rate of increase in
conductivity with concentration decreases, resulting in a distinct break in the conductivity
versus concentration plot, which corresponds to the CMC.[3]

Apparatus and Reagents:

» Conductivity meter with a dipping cell
e Magnetic stirrer and stir bar

o Burette

» Beaker

e Sodium octyl sulfate (high purity)

» Deionized water

Procedure:

e Prepare a stock solution of sodium octyl sulfate of a known concentration (e.g., 0.5 M) in
deionized water.

e Add a known volume of deionized water to a beaker placed on a magnetic stirrer.

e Immerse the conductivity cell in the water and allow the reading to stabilize. Record the initial
conductivity.

 Titrate the deionized water with the sodium octyl sulfate stock solution by adding small,
precise increments (e.g., 0.1 mL) from the burette.

o After each addition, allow the solution to mix thoroughly and the conductivity reading to
stabilize before recording the value.

o Continue the titration well beyond the expected CMC.
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e Plot the measured conductivity as a function of the sodium octyl sulfate concentration.

e The plot will show two linear regions with different slopes. The point of intersection of these
two lines is the Critical Micelle Concentration.[3]
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Figure 1. Workflow for CMC determination by conductivity.

Applications and Experimental Workflows

Sodium octyl sulfate is utilized in various scientific and industrial applications. Below are
examples of its use with corresponding workflow diagrams.

Micellar Electrokinetic Chromatography (MEKC)

MEKC is a powerful separation technique in capillary electrophoresis that employs micelles to
separate neutral analytes. Sodium octyl sulfate is a commonly used surfactant for creating
the micellar pseudostationary phase.[12][13]

Principle: In a capillary filled with a buffer solution containing sodium octyl sulfate above its
CMC, an electric field is applied. The electroosmotic flow (EOF) moves the bulk solution
towards the cathode. The anionic micelles of sodium octyl sulfate have their own
electrophoretic mobility towards the anode, but the EOF is typically stronger, resulting in a net
migration of the micelles towards the cathode at a slower rate than the bulk flow. Neutral
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analytes in the sample partition between the aqueous buffer (mobile phase) and the
hydrophobic interior of the micelles (pseudostationary phase). This differential partitioning leads
to their separation.[12][13]
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Figure 2. Principle of MEKC using sodium octyl sulfate.

Protein Denaturation Studies
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Anionic surfactants like sodium octyl sulfate are known to interact with proteins, often leading
to denaturation. This property is exploited in techniques like SDS-PAGE and in studies aimed
at understanding protein folding and stability.

Logical Relationship: The interaction between sodium octyl sulfate and a protein is
concentration-dependent. At low concentrations, individual surfactant molecules can bind to the
protein. As the concentration increases towards the CMC, cooperative binding occurs, leading
to the unfolding of the protein's tertiary and secondary structures. Above the CMC, the protein
can become saturated with the surfactant, forming a protein-micelle complex.
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Figure 3. Logical relationship of protein denaturation by SOS.

Stability and Reactivity Profile

Stability: Sodium octyl sulfate is generally stable under recommended storage conditions
(room temperature, dry environment).[11] However, it is susceptible to hydrolysis in acidic
conditions, a process that is accelerated at concentrations above the CMC.[4]

Reactivity: The primary reactivity concern for sodium octyl sulfate is its incompatibility with
strong oxidizing agents.[5][11] Contact with strong oxidizers can lead to vigorous reactions and
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potentially ignition.

Decomposition: Thermal decomposition of sodium octyl sulfate, especially during
combustion, can release hazardous gases, including oxides of carbon and sulfur.[10][11]

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of sodium octyl sulfate, along with practical experimental protocols and visualizations of its
applications. The compiled data and methodologies are intended to be a valuable resource for
researchers, scientists, and drug development professionals, facilitating the effective and safe
use of this versatile anionic surfactant in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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